3-(2-Bromoacetyl)-5-chlorobenzo[b]thiophen

• Molecular Formula: C10H6BrClOS
• Molecular Weight: 289.58 g/mol
• IUPAC Name: 2-bromo-1-(5-chloro-1-benzothiophen-3-yl)ethanone
• InChI: InChI=1S/C10H6BrClOS/c11-4-9(13)8-5-14-10-2-1-6(12)3-7(8)10/h1-3,5H,4H2
• InChI Key: CCABJUHDHUCPDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=CS2)C(=O)CBr

Description

3-(2-Bromoacetyl)-5-chlorobenzo[b]thiophen is a useful research compound. Its molecular formula is C10H6BrClOS and its molecular weight is 289.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phenyltrimethylammonium tribromide (3.6 g) was added in portions under nitrogen over 30 minutes to a stirred suspension of 3-acetyl-5-chlorobenzo[b]thiophen (2 g) in tetrahydrofuran (25 ml), then the mixture was stirred at ambient temperature for 3 hours and filtered. The filter cake was washed with tetrahydrofuran (10 ml), then the filtrate and washings were combined, and the solvent removed in vacuo to leave 3-(2-bromoacetyl)-5-chlorobenzo[b]thiophen as a grey solid (4.2 g) which was used without purification.